Cas no 78468-68-5 (Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate)

• Product Name: Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate
• CAS No: 78468-68-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD01993833
• CID: 1066616
• PubChem ID: 831434
• Update Time: 2025-07-22

Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate
• ethyl 2-(2-amino-4-methyl-1,3-thiazol-5-yl)acetate
• 5-thiazoleacetic acid, 2-amino-4-methyl-, ethyl ester
• ethyl (2-amino-4-methyl-1,3-thiazol-5-yl)acetate
• FT-0752667
• AB10615
• AKOS003271190
• HMS2541C13
• DTXSID30356749
• CS-0213368
• SMR000227362
• EN300-782061
• ethyl (2-amino-4-methylthiazol-5-yl)acetate
• BS-24356
• SCHEMBL11157086
• Oprea1_609232
• MLS000703896
• MFCD01993833
• CHEMBL1372562
• ETHYL(2-AMINO-4-METHYL-1,3-THIAZOL-5-YL)ACETATE
• ETHYL2-(2-AMINO-4-METHYLTHIAZOL-5-YL)ACETATE
• 78468-68-5
• QEZIBLVBXQCOTD-UHFFFAOYSA-N
• DA-41356
• STK424552

• MDL： MFCD01993833
• Inchi： 1S/C8H12N2O2S/c1-3-12-7(11)4-6-5(2)10-8(9)13-6/h3-4H2,1-2H3,(H2,9,10)
• InChI Key： QEZIBLVBXQCOTD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1CC(=O)OCC

Computed Properties

• Exact Mass: 200.06206
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.251
• Boiling Point: 335.9°C at 760 mmHg
• Flash Point: 157°C
• Refractive Index: 1.568
• PSA: 65.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate

Recent Advances in the Application of Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate (CAS: 78468-68-5) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate (CAS: 78468-68-5) is a thiazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting inflammatory diseases, cancer, and infectious diseases. The unique structural features of this molecule, particularly the presence of the thiazole ring and the ethyl acetate moiety, make it a valuable scaffold for medicinal chemistry optimization.

Recent studies have explored the synthetic pathways and biological activities of derivatives based on Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showing promising activity against specific cancer cell lines. The researchers employed a structure-activity relationship (SAR) approach to modify the core structure, leading to compounds with improved potency and selectivity profiles.

In the realm of antimicrobial research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of new antimicrobial agents using Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate as a starting material. The resulting compounds exhibited significant activity against drug-resistant bacterial strains, with some derivatives showing minimum inhibitory concentrations (MICs) in the low micromolar range. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

The compound's mechanism of action has been further elucidated through recent structural biology studies. X-ray crystallography and molecular docking analyses have revealed how derivatives of Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate interact with various biological targets, providing valuable insights for rational drug design. These structural studies have been particularly informative for developing modulators of protein-protein interactions, which are challenging targets in drug discovery.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been successfully applied to its synthesis, as reported in a 2023 ACS Sustainable Chemistry & Engineering article. These developments are particularly relevant given the increasing emphasis on environmentally friendly pharmaceutical manufacturing processes.

Looking forward, the versatility of Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate continues to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the molecule's functional groups can be utilized for conjugation with nanoparticles or other carrier systems. Additionally, its application in PROTAC (proteolysis targeting chimera) technology is being examined, which could open new avenues for the development of novel therapeutic modalities.

In conclusion, Ethyl 2-(2-amino-4-methylthiazol-5-yl)acetate (CAS: 78468-68-5) remains a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from serving as a building block for drug discovery to its potential in novel therapeutic approaches, underscore its importance in contemporary medicinal chemistry. As research continues to uncover new properties and applications for this molecule, it is likely to maintain its position as a valuable tool in the development of next-generation therapeutics.